JWH 203 N-(4-hydroxypentyl) metabolite

• CAS No.: 1843184-38-2
• Product Name: JWH 203 N-(4-hydroxypentyl) metabolite
• Molecular Formula: C21H22ClNO2
• Molecular Weight: 355.9
• IUPAC Name: 2-(2-chlorophenyl)-1-[1-(4-hydroxypentyl)indol-3-yl]ethanone
• Standard InChI: InChI=1S/C21H22ClNO2/c1-15(24)7-6-12-23-14-18(17-9-3-5-11-20(17)23)21(25)13-16-8-2-4-10-19(16)22/h2-5,8-11,14-15,24H,6-7,12-13H2,1H3
• Standard InChIKey: ALUOSHHIHVCMCU-UHFFFAOYSA-N
• SMILES: CC(CCCN1C=C(C2=CC=CC=C21)C(=O)CC3=CC=CC=C3Cl)O
• Description: JWH 203 (Item No. 9000736) is an analgesic chemical from the phenylacetylindole family that acts as a cannabinoid (CB) agonist with Ki values of 8.0 and 7.0 nM at the central (CB1) and peripheral (CB2) CB receptors, respectively. Similar to the related 2/'-methoxy compound JWH 250 (Item No. 13634), JWH 203 has a phenylacetyl group in place of the naphthoyl ring used in most aminoalkylindole cannabinoid compounds. Compared to JWH 250, JWH 203 displays slightly more potent binding affinities for the CB1 and CB2 CB receptors (JWH 250 Kis = 11 and 33 nM, respectively). JWH 203 N-(4-hydroxypentyl) metabolite is expected to be a metabolite of JWH 203 that would be detectable both in serum and in urine. While similar hydroxylated phase I metabolites of synthetic CB retain activity, the physiological properties of this compound have yet to be determined. This product is intended for research and forensic applications.
• Synonyms: 2-(2-chlorophenyl)-1-[1-(4-hydroxypentyl)-1H-indol-3-yl]-ethanone
• Reference: 1.Huffman, J.W.,Szklennik, P.V.,Almond, A., et al. 1-Pentyl-3-phenylacetylindoles, a new class of cannabimimetic indoles. Bioorganic & Medicinal Chemistry Letters 15, 4110-4113 (2005).
• PubChem Compound: 132988811
• Last Modified: Nov 11 2021